Cas no 861206-53-3 (Methyl 3-{4-4-(benzyloxy)phenyl-1H-1,2,3-triazol-1-yl}-2-thiophenecarboxylate)

• Product Name: Methyl 3-{4-4-(benzyloxy)phenyl-1H-1,2,3-triazol-1-yl}-2-thiophenecarboxylate
• CAS No: 861206-53-3
• MDL: MFCD03787533
• CID: 4661532
• Update Time: 2025-10-28

Methyl 3-{4-4-(benzyloxy)phenyl-1H-1,2,3-triazol-1-yl}-2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 3-(4-[4-(BENZYLOXY)PHENYL]-1H-1,2,3-TRIAZOL-1-YL)-2-THIOPHENECARBOXYLATE
• 2-Thiophenecarboxylic acid, 3-[4-[4-(phenylmethoxy)phenyl]-1H-1,2,3-triazol-1-yl]-, methyl ester
• Methyl 3-{4-4-(benzyloxy)phenyl-1H-1,2,3-triazol-1-yl}-2-thiophenecarboxylate

• MDL： MFCD03787533

Additional information on Methyl 3-{4-4-(benzyloxy)phenyl-1H-1,2,3-triazol-1-yl}-2-thiophenecarboxylate

Introduction to Methyl 3-{4-4-(benzyloxy)phenyl-1H-1,2,3-triazol-1-yl}-2-thiophenecarboxylate

Methyl 3-{4-4-(benzyloxy)phenyl-1H-1,2,3-triazol-1-yl}-2-thiophenecarboxylate is a complex organic compound with the CAS number 861206-53-3. This compound is characterized by its unique structure, which includes a thiophene ring system and a triazole moiety. The presence of these functional groups makes it a promising candidate for various applications in the fields of pharmaceuticals, agrochemicals, and materials science.

The synthesis of this compound involves a series of carefully designed reactions. The starting material is typically a substituted thiophene derivative, which undergoes a nucleophilic substitution or coupling reaction to introduce the triazole group. The benzyloxy substituent is introduced through an etherification reaction, ensuring the stability and reactivity of the molecule. Recent advancements in catalytic methods have enabled the efficient synthesis of this compound with high purity and yield.

The structural features of Methyl 3-{4-4-(benzyloxy)phenyl-1H-1,2,3-triazol-1-yl}-2-thiophenecarboxylate make it highly versatile. The thiophene ring contributes to its aromaticity and electronic properties, while the triazole group enhances its stability and reactivity. The benzyloxy substituent further modulates the physical and chemical properties of the molecule, making it suitable for various applications.

In terms of applications, this compound has shown potential in drug discovery programs targeting various diseases. Its ability to act as a ligand in metal complexes has been explored in recent studies, where it demonstrated excellent coordination properties with transition metals such as copper and zinc. These metal complexes have been studied for their potential use as catalysts in organic synthesis and as anti-cancer agents.

The thiophene ring system in this compound also makes it an interesting candidate for optoelectronic applications. Recent research has focused on its use as a building block for constructing conjugated polymers and materials with tailored electronic properties. These materials have shown promise in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The stability and reactivity of Methyl 3-{4-4-(benzyloxy)phenyl-1H-1,2,3-triazol-1-yl}-2-thiophenecarboxylate make it an attractive molecule for further exploration. Its ability to undergo various chemical transformations allows for the creation of derivatives with enhanced functionality. For instance, substitution reactions at the triazole or thiophene positions can lead to compounds with improved pharmacokinetic properties or enhanced electronic characteristics.

In conclusion, Methyl 3-{4-4-(benzyloxy)phenyl-1H-1,2,3-triazol-1-yl}-2-thiophenecarboxylate is a multifaceted compound with significant potential in diverse fields. Its unique structure and functional groups make it a valuable tool for researchers in drug discovery, materials science, and catalysis. Continued research into its properties and applications is expected to unlock new possibilities for its use in cutting-edge technologies.